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Compound of Interest

Compound Name: Diversol Bx

Cat. No.: B1168746

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Diversol Bx, a
powder detergent and disinfectant, on stainless steel surfaces. The recommended contact
times are critical for achieving effective cleaning and sanitization while maintaining the integrity
of the stainless steel equipment.

Product Overview

Diversol Bx (marketed as Deosan Diversol BX Il and Suma® Diversol® BX/A Sanitizing
Cleaner) is a chlorinated, alkaline powder detergent and sanitizer.[1][2] It is formulated for the
manual cleaning and disinfection of food and beverage contact surfaces, including those made
of stainless steel.[1] When used as directed, it effectively removes organic soils, such as milk
fats, and promotes a clean, shiny surface on stainless steel.[1]

Key Properties:

Form: Free-flowing powder[1]

pH (Use Dilution): Approximately 12.0[2]

Scent: Chlorine[2]

Solubility: Complete in water[2]
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Recommended Contact Times on Stainless Steel

The optimal contact time for Diversol Bx on stainless steel surfaces varies depending on the
application and the desired outcome (i.e., cleaning vs. sanitizing). The following table
summarizes the recommended contact times based on manufacturer guidelines.

L Product Recommended Post-Application
Application . . .
Concentration Contact Time Rinse

) Create a paste by
Manual Cleaning of

) mixing Diversol Bx ) Thorough rinse with
Tanks and Equipment ] At least 5 minutes[1]
with a small amount of potable water.[1]
(Paste Method)
water.[1]
General Equipment , , ,
) ) 4g of Diversol Bx per ) Thorough rinse with
Cleaning (Solution ] 5 to 10 minutes|[2]
liter of warm water.[1] potable water.[2]
Method)
Soaking of Utensils 2.5 oz of Diversol Bx ) Thorough rinse with
At least 30 minutes|[2]
and Small Parts per gallon of water. potable water.

o ) - ] No final rinse required
Sanitizing Hard, Non- 3g of Diversol Bx per Not specified; applied ) ] ]
] o ) in dairy and milk
Porous Surfaces liter of water.[2] in final rinse. )
processing plants.[2]

Experimental Protocols

3.1. Protocol for Manual Paste Cleaning of Stainless Steel Surfaces

This protocol is suitable for heavy-duty cleaning of stainless steel equipment such as tanks and

vessels.

e Pre-Rinse: Thoroughly rinse the stainless steel surface with cold potable water to remove
gross residues.[1]

o Paste Preparation: While the surface is still wet, sprinkle Diversol Bx crystals directly onto
the stainless steel.[1]
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Application: Use a clean, soft brush to work the powder into a paste, ensuring complete and
even coverage of the entire surface.[1]

Contact Time: Allow the paste to remain in contact with the surface for a minimum of 5
minutes.[1]

Rinsing: Thoroughly rinse all surfaces with clean, cold potable water until all traces of the
cleaning paste are removed.[1]

Drying: Allow the equipment to air dry completely.[2]
3.2. Protocol for General Cleaning with a Diversol Bx Solution

This protocol is designed for routine cleaning of various stainless steel surfaces, including
benchtops and equipment exteriors.

Pre-Rinse: Remove any loose debris from the surface.

Solution Preparation: Prepare a cleaning solution by dissolving 4 grams of Diversol Bx per
liter of warm water.

Application: Apply the solution to the stainless steel surface using a brush, cloth, or spray
bottle.

Contact Time: Allow the solution to remain on the surface for 5 to 10 minutes.[2]
Agitation: For heavily soiled areas, use a soft-bristled brush to gently scrub the surface.
Rinsing: Rinse the surface thoroughly with potable water.

Drying: Wipe the surface dry with a clean, lint-free cloth or allow it to air dry.

Material Compatibility and Safety

» Stainless Steel: When used as directed and followed by a thorough rinse, Diversol Bx is
safe for use on modern stainless steel equipment.[1]
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e Incompatible Materials: Do not use Diversol Bx on aluminum, soft metals, or galvanized
surfaces.[1]

e Chemical Incompatibilities: Do not mix Diversol Bx with acids, as this will liberate toxic
chlorine gas.[1][3] It should also not be mixed with ammonia or other chemicals.[3]

o Personal Protective Equipment (PPE): When handling the undiluted powder, it is
recommended to wear chemical-splash goggles and chemical-resistant gloves.[3] For diluted
solutions under normal use, no special PPE is typically required.[3]

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[3]

Diagrams
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Manual Paste Cleaning Workflow
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Diversol Bx and Stainless Steel Interaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Diversol Bx on
Stainless Steel Surfaces]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168746#recommended-contact-time-for-diversol-bx-
on-stainless-steel]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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